Cas no 80277-06-1 (7-Chloro-2,1,3-benzoxadiazol-4-amine)

• Product Name: 7-Chloro-2,1,3-benzoxadiazol-4-amine
• CAS No: 80277-06-1
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 828107
• PubChem ID: 21875167
• Update Time: 2025-04-19

7-Chloro-2,1,3-benzoxadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-chlorobenzo[c][1,2,5]oxadiazol-4-aMine
• 4-Amino-7-chloro-2,1,3-benzoxadiazole
• 7-Chloro-2,1,3-benzoxadiazol-4-amine
• YUOLFOGXRSCCNE-UHFFFAOYSA-N
• 80277-06-1
• 4-chloro-2,1,3-benzoxadiazol-7-amine
• SCHEMBL3189454
• AKOS005579268
• VS-02719
• FT-0766145

• Inchi： 1S/C6H4ClN3O/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H,8H2
• InChI Key： YUOLFOGXRSCCNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=NON=2)N

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9Ų